Cas no 717-27-1 (2,5-Diacetoxytoluene)

• Product Name: 2,5-Diacetoxytoluene
• CAS No: 717-27-1
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD00061098
• CID: 83008
• PubChem ID: 87558367
• Update Time: 2025-10-30

2,5-Diacetoxytoluene Chemical and Physical Properties

Names and Identifiers

• Methylhydroquinone diacetate
• 2,5-Diacetoxytoluene
• (4-acetyloxy-3-methylphenyl) acetate
• 1,4-Diacetoxy-2-methylbenzene
• 1,4-Benzenediol,2-methyl-, 1,4-diacetate
• Methylhydroquinone, diacetate
• 2-methylhydroquinone diacetate
• PARAGOS 310054
• KUZVIVNLNXNLAQ-UHFFFAOYSA-
• KUZVIVNLNXNLAQ-UHFFFAOYSA-N
• 2-methyl-1,4-phenylene diacetate
• 4-acetyloxy-2-methylphenyl acetate
• (4-acetyloxy-2-methylphenyl) acetate
• (4-acetyloxy-

• MDL： MFCD00061098
• Inchi： 1S/C11H12O4/c1-7-6-10(14-8(2)12)4-5-11(7)15-9(3)13/h4-6H,1-3H3
• InChI Key： KUZVIVNLNXNLAQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1C)OC(C)=O
• BRN： 1967373

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.15
• Melting Point: 49°C(lit.)
• Boiling Point: 289.7 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.505
• PSA: 52.60000
• LogP: 1.84560
• Solubility: Not determined

2,5-Diacetoxytoluene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,5-Diacetoxytoluene

Introduction to 2,5-Diacetoxytoluene (CAS No. 717-27-1)

2,5-Diacetoxytoluene, also known as diacetyltoluene or di-O-acetyl toluene, is a versatile organic compound with the CAS registry number 717-27-1. This compound has gained significant attention in recent years due to its wide-ranging applications in various fields, including pharmaceuticals, agricultural chemistry, and materials science. The compound is characterized by its aromatic ring structure with two acetoxy groups attached at the 2 and 5 positions, which contributes to its unique chemical properties and reactivity.

The synthesis of 2,5-diacetoxytoluene has been extensively studied, with researchers exploring novel methods to enhance yield and efficiency. Recent advancements in catalytic systems have enabled the production of this compound on an industrial scale while maintaining high purity levels. Its structure makes it an ideal precursor for the synthesis of more complex molecules, particularly in the development of bioactive compounds and functional materials.

One of the most promising areas of research involving di-O-acetyl toluene is its application in drug discovery. Scientists have reported that derivatives of this compound exhibit antimicrobial, anti-inflammatory, and even anticancerous properties under laboratory conditions. For instance, studies published in 2023 have highlighted its potential as a lead compound for developing novel antibiotics targeting multidrug-resistant bacteria.

In the field of agricultural chemistry, di-O-acetyl toluene derivatives have shown promise as plant growth regulators and pest control agents. Researchers have found that certain analogs can enhance crop resilience against environmental stressors without adverse effects on soil health or biodiversity.

The material science community has also taken notice of this compound due to its ability to form stable polymer networks when subjected to specific reaction conditions. This property has led to its exploration as a building block for advanced materials such as biodegradable plastics and high-performance adhesives.

Recent breakthroughs in green chemistry have further elevated the significance of di-O-acetyl toluene. Scientists have developed eco-friendly synthesis pathways that minimize waste generation and reduce reliance on hazardous solvents. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, di-O-acetyl toluene (CAS No. 717-27-1) stands at the forefront of modern chemical research due to its diverse applications and potential for innovation across multiple disciplines. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in shaping future advancements in science and technology.